![molecular formula C16H21NO B5233776 [2,2-dimethyl-4-(4-methylphenyl)tetrahydro-2H-pyran-4-yl]acetonitrile](/img/structure/B5233776.png)
[2,2-dimethyl-4-(4-methylphenyl)tetrahydro-2H-pyran-4-yl]acetonitrile
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Overview
Description
[2,2-dimethyl-4-(4-methylphenyl)tetrahydro-2H-pyran-4-yl]acetonitrile, also known as DMPT, is a chemical compound that has been gaining attention in scientific research due to its potential applications in various fields. DMPT is a white crystalline solid that is soluble in organic solvents such as ethanol and chloroform. In
Mechanism of Action
The mechanism of action of [2,2-dimethyl-4-(4-methylphenyl)tetrahydro-2H-pyran-4-yl]acetonitrile is not fully understood, but it is thought to act through multiple pathways. This compound has been shown to activate the mammalian target of rapamycin (mTOR) signaling pathway, which plays a key role in regulating cell growth and metabolism. This compound has also been shown to activate the adenosine monophosphate-activated protein kinase (AMPK) signaling pathway, which plays a key role in regulating energy metabolism and glucose homeostasis.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects in different systems. In livestock, this compound has been shown to increase feed intake, nutrient utilization, and growth performance. In animals, this compound has been shown to increase the secretion of luteinizing hormone and follicle-stimulating hormone, which can improve reproductive performance. In cancer cells, this compound has been shown to induce apoptosis, which can inhibit tumor growth. In the brain, this compound has been shown to reduce oxidative stress and inflammation, which can have neuroprotective effects. In diabetes, this compound has been shown to improve insulin sensitivity and glucose metabolism, which can improve glycemic control.
Advantages and Limitations for Lab Experiments
[2,2-dimethyl-4-(4-methylphenyl)tetrahydro-2H-pyran-4-yl]acetonitrile has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized and purified. This compound is also soluble in organic solvents, which makes it easy to dissolve in different experimental systems. However, this compound has some limitations for lab experiments. It can be toxic at high concentrations, which can limit its use in some experimental systems. This compound also has limited solubility in aqueous solutions, which can limit its use in some biological assays.
Future Directions
There are several future directions for research on [2,2-dimethyl-4-(4-methylphenyl)tetrahydro-2H-pyran-4-yl]acetonitrile. In agriculture, future research could focus on optimizing the use of this compound as a plant growth regulator and animal feed preservative. In animal husbandry, future research could focus on the development of this compound as an alternative to antibiotics in animal feed. In medicine, future research could focus on the development of this compound as a therapeutic agent for cancer, Alzheimer's disease, and diabetes. Future research could also focus on the mechanism of action of this compound and its potential interactions with other signaling pathways.
Synthesis Methods
[2,2-dimethyl-4-(4-methylphenyl)tetrahydro-2H-pyran-4-yl]acetonitrile can be synthesized through a multi-step process starting from commercially available starting materials. One of the most common methods for synthesizing this compound involves the reaction of 4-methylphenylacetic acid with acetic anhydride in the presence of a catalyst such as sulfuric acid to form 4-methylphenylacetophenone. This intermediate is then reacted with 2,2-dimethyl-1,3-dioxane-4,6-dione in the presence of a base such as sodium hydroxide to form this compound.
Scientific Research Applications
[2,2-dimethyl-4-(4-methylphenyl)tetrahydro-2H-pyran-4-yl]acetonitrile has been studied for its potential applications in various fields such as agriculture, animal husbandry, and medicine. In agriculture, this compound has been shown to improve the growth performance of livestock by increasing feed intake and nutrient utilization. This compound has also been studied for its potential as a plant growth regulator and as a preservative for animal feed.
In animal husbandry, this compound has been shown to improve the reproductive performance of animals by increasing the secretion of luteinizing hormone and follicle-stimulating hormone. This compound has also been studied for its potential as an alternative to antibiotics in animal feed to promote growth and prevent disease.
In medicine, this compound has been studied for its potential as a drug candidate for the treatment of various diseases such as cancer, Alzheimer's disease, and diabetes. This compound has been shown to have anti-tumor activity by inducing apoptosis in cancer cells. This compound has also been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain. This compound has been studied for its potential as a therapeutic agent for diabetes by improving insulin sensitivity and glucose metabolism.
properties
IUPAC Name |
2-[2,2-dimethyl-4-(4-methylphenyl)oxan-4-yl]acetonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21NO/c1-13-4-6-14(7-5-13)16(8-10-17)9-11-18-15(2,3)12-16/h4-7H,8-9,11-12H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HMCMXGAKKRTKED-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2(CCOC(C2)(C)C)CC#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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